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Compound of Interest

Compound Name: (S)-3-methylcyclohexanone

Cat. No.: B3050304 Get Quote

Essential Safety and Handling Guide for (S)-3-
Methylcyclohexanone
(S)-3-Methylcyclohexanone is a flammable liquid and irritant that requires careful handling to

ensure laboratory safety. This guide provides essential information on personal protective

equipment, safe handling protocols, and emergency procedures to minimize risks for

researchers, scientists, and drug development professionals.

Physical and Chemical Properties
Proper handling and storage procedures are directly influenced by the physical and chemical

properties of (S)-3-Methylcyclohexanone. Key data is summarized below.
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Property Value

Molecular Formula C7H12O

Molecular Weight 112.17 g/mol [1][2]

Appearance Clear colorless to very faintly yellow liquid[1]

Boiling Point 168-169 °C

Melting Point -73.5 °C[1]

Flash Point 48 °C (118.4 °F) - closed cup[2]

Density 0.916 g/mL at 25 °C

Solubility Insoluble in water; soluble in oils.[1]

Vapor Pressure 1.5 mmHg[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table outlines the

recommended equipment for various laboratory scenarios.
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Scenario
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling
Chemical safety

goggles

Appropriate

protective gloves
Lab coat

Not required

under normal

use with

adequate

ventilation[3]

Potential for

Splashing

Chemical safety

goggles and face

shield

Appropriate

protective gloves

Chemical-

resistant apron

over a lab coat

Not required with

adequate

ventilation

Emergency (e.g.,

Spill)

Chemical safety

goggles and face

shield

Appropriate

protective gloves

Appropriate

protective

clothing to

prevent skin

exposure[3]

A NIOSH/MSHA

or European

Standard EN 149

approved

respirator if

exposure limits

are exceeded or

if irritation or

other symptoms

are experienced.

It is imperative to use explosion-proof electrical, ventilating, and lighting equipment when

handling (S)-3-Methylcyclohexanone.[4] Ensure that eyewash stations and safety showers

are in close proximity to the workstation.[5]

Safe Handling and Storage Protocol
Adherence to a strict handling and storage protocol is essential for maintaining a safe

laboratory environment.

Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leakage.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]
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Keep away from heat, sparks, open flames, and other sources of ignition.[4][5]

Store in a designated flammables area.[4]

Incompatible materials to avoid include strong oxidizing agents, strong bases, and strong

reducing agents.

Dispensing and Use:

Handle only in a well-ventilventilated area, preferably in a chemical fume hood.

Ground and bond containers when transferring material to prevent static discharge.

Use only non-sparking tools.[4]

Avoid contact with eyes, skin, and clothing.[5]

Avoid inhalation of vapor or mist.[5]

Wash hands thoroughly after handling.[4][5]

Emergency Spill Response Workflow
In the event of a spill, a systematic and calm response is crucial to mitigate hazards.
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Immediate Actions

Assessment

Cleanup

Follow-up

Alert personnel in the immediate area

Evacuate the area if necessary

Control ignition sources

Assess the size and nature of the spill

Identify immediate hazards (fire, exposure)

Don appropriate PPE

Contain the spill with inert absorbent material

Collect residue with non-sparking tools

Place in a sealed container for disposal

Decontaminate the spill area

Report the spill to the supervisor

Seek medical attention if exposed

Click to download full resolution via product page

Caption: Workflow for responding to a spill of (S)-3-Methylcyclohexanone.
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PPE Selection Decision Tree
The appropriate level of PPE is dictated by the specific task being performed.

Start: Task with (S)-3-Methylcyclohexanone

Assess Task: Potential for Splash or Aerosol Generation?

Routine Handling:
- Safety Goggles

- Gloves
- Lab Coat

Low

Potential for Splashing:
- Safety Goggles & Face Shield

- Gloves
- Chemical Resistant Apron

Moderate

Potential for Aerosol Generation:
- All splash protection

- Respiratory Protection

High

Click to download full resolution via product page

Caption: Decision-making process for selecting appropriate PPE.

Disposal Plan
Proper disposal of (S)-3-Methylcyclohexanone and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste (S)-3-Methylcyclohexanone and any contaminated materials (e.g., absorbent

pads, gloves, and disposable lab coats) in a designated, properly labeled, and sealed

container.[6]

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Disposal Procedure:
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Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.

Consult local, regional, and national hazardous waste regulations for complete and accurate

classification.

Dispose of the waste through a licensed disposal company.[7]

One approved method of disposal is to burn the material in a chemical incinerator equipped

with an afterburner and scrubber.[7]

Contaminated packaging should be disposed of as unused product.[7]

Do not empty into drains or release into the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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